![molecular formula C4H4CuF2O4 B3368073 Copper (II) fluoroacetate CAS No. 20424-95-7](/img/structure/B3368073.png)
Copper (II) fluoroacetate
Overview
Description
Copper (II) fluoroacetate, also known as Compound 1080, is a highly toxic chemical compound that has been used as a rodenticide and pesticide. It was first synthesized in 1904 and has been used as a poison for various animals, including coyotes, foxes, and wolves. This compound is a white crystalline powder that is soluble in water and has a bitter taste. It is classified as a Schedule 1 substance by the United States Drug Enforcement Administration due to its high toxicity.
Mechanism of Action
Copper (II) fluoroacetate acts as a metabolic poison by inhibiting the activity of enzymes involved in the citric acid cycle, which is essential for the production of energy in cells. It does this by binding to the active site of enzymes, preventing them from functioning properly. This leads to a buildup of toxic metabolites, which can ultimately lead to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its mechanism of action. It can cause a range of symptoms, including seizures, respiratory distress, and cardiac arrest. It can also cause damage to the liver, kidneys, and other organs. The toxicity of this compound is due to its ability to disrupt normal metabolic processes in cells.
Advantages and Limitations for Lab Experiments
Copper (II) fluoroacetate has several advantages and limitations for use in lab experiments. Its high toxicity makes it a useful tool for studying the effects of toxic substances on biological systems. However, its toxicity also makes it difficult to work with and requires strict safety protocols. Additionally, its use is heavily regulated due to its potential for harm.
Future Directions
There are several potential future directions for research on Copper (II) fluoroacetate. One area of interest is the development of new antidotes or treatments for this compound poisoning. Another area of research is the development of new rodenticides and pesticides that are less toxic to non-target species. Additionally, this compound could be used as a tool to study the effects of environmental toxins on biological systems.
Scientific Research Applications
Copper (II) fluoroacetate has been used in scientific research to study the mechanism of action of various enzymes and proteins. It has also been used as a tool to study the effects of toxic substances on biological systems. One study found that this compound can inhibit the activity of pyruvate dehydrogenase, an enzyme involved in the metabolism of carbohydrates.
properties
IUPAC Name |
copper;2-fluoroacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C2H3FO2.Cu/c2*3-1-2(4)5;/h2*1H2,(H,4,5);/q;;+2/p-2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMDZPTZRSLRIAV-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)[O-])F.C(C(=O)[O-])F.[Cu+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4CuF2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30174369 | |
Record name | Acetic acid, fluoro-, copper(II) salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30174369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20424-95-7 | |
Record name | Acetic acid, fluoro-, copper(II) salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30174369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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